Cas no 35296-77-6 (Benzenetriol)
Benzenetriol structure
Product Name:Benzenetriol
CAS No:35296-77-6
MF:C6H6O3
MW:126.110042095184
CID:322799
Update Time:2026-05-14
Benzenetriol Chemical and Physical Properties
Names and Identifiers
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- Benzenetriol
- Trihydroxybenzene
- benzene-1,2,3-triol
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- Inchi: InChI=1S/C6H6O3/c7-4-2-1-3-5(8)6(4)9/h1-3,7-9H
- InChI Key: WQGWDDDVZFFDIG-UHFFFAOYSA-N
- SMILES: C1(O)C=CC=C(O)C=1O
Computed Properties
- Exact Mass: 126.03168
- Monoisotopic Mass: 286.068867
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 340
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 137
Experimental Properties
- PSA: 60.69
Benzenetriol Related Literature
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Qing Zheng,Huhu Wang,Wencai Peng,Jianshu Zhang,Jinli Zhang,Yanbin Tong,Jun Li New J. Chem. 2022 46 7187
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Gui-Ge Hou,Jian-Ping Ma,Le Wang,Ping Wang,Yu-Bin Dong,Ru-Qi Huang CrystEngComm 2010 12 4287
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Henry Chin,Katherine S. Hopstock,Lauren T. Fleming,Sergey A. Nizkorodov,Hind A. Al-Abadleh Environ. Sci.: Atmos. 2021 1 64
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Hippolyte Paysant,Siham Hedir,Frédéric Justaud,Louis Bastien Weiswald,Assaad Nasr El Dine,Ali Soulieman,Ali Hachem,Nicolas Elie,Emilie Brotin,Christophe Denoyelle,Jér?me Bignon,Fanny Roussi,Marie Jouanne,Olivier Tasseau,Thierry Roisnel,Anne Sophie Voisin-Chiret,René Grée,Nicolas Levoin,Laurent Poulain Org. Biomol. Chem. 2021 19 8968
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Zhen Tian,Guo Wu,Matt Libby,Kang Wu,Kyung Jae Jeong,Young Jo Kim J. Mater. Chem. B 2023 11 3356
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